Cas no 132038-70-1 (2-Methyl-5-nitro-2H-pyrazol-3-ylamine)

• Product name: 2-Methyl-5-nitro-2H-pyrazol-3-ylamine
• CAS No: 132038-70-1
• MF: C₄H₆N₄O₂
• MW: 142.11603975296
• MDL: MFCD16619806
• CID: 1104669
• PubChem ID: 14614016

2-Methyl-5-nitro-2H-pyrazol-3-ylamine Chemical and Physical Properties

Names and Identifiers

• 1-methyl-3-nitro-1H-Pyrazol-5-amine
• 1H-Pyrazol-5-amine, 1-methyl-3-nitro-
• 2-Methyl-5-nitro-2H-pyrazol-3-ylamine
• SB32825
• 2-methyl-5-nitropyrazol-3-amine
• AKOS006363753
• CS-0341643
• 132038-70-1
• 5,4-aminonitro-1-methylpyrazole
• STL588417
• DB-354527

• MDL： MFCD16619806
• Inchi： InChI=1S/C4H6N4O2/c1-7-3(5)2-4(6-7)8(9)10/h2H,5H2,1H3
• InChI Key： LUEQETBVSBNKFY-UHFFFAOYSA-N
• SMILES： CN1C(=CC(=N1)[N+](=O)[O-])N

Computed Properties

• Exact Mass: 142.04907545g/mol
• Monoisotopic Mass: 142.04907545g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 145
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 89.7Ų

Additional information on 2-Methyl-5-nitro-2H-pyrazol-3-ylamine

Comprehensive Guide to 2-Methyl-5-nitro-2H-pyrazol-3-ylamine (CAS No. 132038-70-1): Properties, Applications, and Market Insights

2-Methyl-5-nitro-2H-pyrazol-3-ylamine (CAS No. 132038-70-1) is a specialized heterocyclic compound with a unique molecular structure that makes it valuable in various industrial and research applications. This compound belongs to the pyrazole derivatives family, which has gained significant attention due to its versatile chemical properties and potential uses in pharmaceuticals, agrochemicals, and material science. In this comprehensive guide, we explore the key characteristics, synthesis methods, applications, and market trends of this compound.

The chemical formula of 2-Methyl-5-nitro-2H-pyrazol-3-ylamine is C₄H₆N₄O₂, and its molecular weight is 142.12 g/mol. The presence of both nitro and amine functional groups in its structure contributes to its reactivity, making it a useful intermediate in organic synthesis. Researchers often search for "pyrazole derivatives synthesis" or "nitro-substituted pyrazole applications" to understand its role in modern chemistry.

One of the most frequently asked questions about this compound is: "What are the industrial uses of 2-Methyl-5-nitro-2H-pyrazol-3-ylamine?" The answer lies in its diverse applications. The compound serves as a crucial building block in the development of pharmaceutical intermediates, particularly in the synthesis of potential drug candidates. Its structural features make it valuable for creating molecules with biological activity, which aligns with current trends in "drug discovery 2023" and "medicinal chemistry innovations."

In material science, 2-Methyl-5-nitro-2H-pyrazol-3-ylamine has shown promise in the development of advanced functional materials. Researchers investigating "nitrogen-rich compounds for energy storage" or "pyrazole-based polymers" often encounter this compound in their studies. The nitro group's electron-withdrawing properties and the amine group's nucleophilic characteristics create interesting possibilities for material design.

The synthesis of 2-Methyl-5-nitro-2H-pyrazol-3-ylamine typically involves multi-step organic reactions starting from commercially available pyrazole precursors. Common synthetic routes include nitration of methyl-substituted pyrazoles followed by selective functional group modifications. These processes are of particular interest to chemists searching for "regioselective pyrazole nitration" or "amine protection strategies in heterocycles."

From a safety perspective, proper handling of 2-Methyl-5-nitro-2H-pyrazol-3-ylamine requires standard laboratory precautions. While not classified as highly hazardous, its nitro group warrants careful consideration during storage and handling. This aligns with growing industry concerns about "green chemistry practices" and "sustainable chemical processing," topics that frequently appear in modern chemical literature.

The global market for pyrazole derivatives like 2-Methyl-5-nitro-2H-pyrazol-3-ylamine has shown steady growth, driven by increasing demand from pharmaceutical and specialty chemical sectors. Market analysts tracking "fine chemical industry trends 2023" or "heterocyclic compound market growth" often highlight the importance of such intermediates. The compound's CAS No. 132038-70-1 serves as a unique identifier in global chemical databases and regulatory documentation.

Recent research trends involving 2-Methyl-5-nitro-2H-pyrazol-3-ylamine focus on its potential in developing novel biologically active compounds. Studies investigating "pyrazole scaffolds in drug design" or "nitroheterocycles as pharmacophores" frequently reference this compound. Its structural versatility allows for various modifications, making it attractive for medicinal chemistry applications.

Quality control of 2-Methyl-5-nitro-2H-pyrazol-3-ylamine typically involves analytical techniques such as HPLC, NMR spectroscopy, and mass spectrometry. These methods ensure the compound meets the purity standards required for research and industrial applications. Analytical chemists searching for "pyrazole characterization methods" or "nitro compound analysis techniques" will find this information particularly relevant.

Environmental considerations regarding 2-Methyl-5-nitro-2H-pyrazol-3-ylamine focus on proper waste management and degradation pathways. Researchers interested in "nitro compound biodegradation" or "green synthesis of heterocycles" are actively studying these aspects. The compound's environmental fate becomes particularly important given the current emphasis on "sustainable chemical manufacturing."

Looking ahead, the future of 2-Methyl-5-nitro-2H-pyrazol-3-ylamine appears promising as new applications continue to emerge. The compound's unique combination of functional groups positions it well for innovations in "smart materials development" and "targeted drug delivery systems." Its CAS No. 132038-70-1 will undoubtedly remain an important reference point in chemical literature for years to come.

For researchers and industry professionals seeking detailed technical information about 2-Methyl-5-nitro-2H-pyrazol-3-ylamine, numerous scientific databases provide comprehensive data. Common search queries include "pyrazole derivative properties," "nitroamine compound stability," and "CAS 132038-70-1 specifications." These resources help users understand the compound's behavior under various conditions and its potential applications.

In conclusion, 2-Methyl-5-nitro-2H-pyrazol-3-ylamine (CAS No. 132038-70-1) represents an important class of nitrogen-containing heterocycles with wide-ranging scientific and industrial significance. Its unique properties continue to inspire research across multiple disciplines, from medicinal chemistry to advanced materials science. As the chemical industry evolves toward more sustainable and innovative solutions, compounds like this will likely play an increasingly important role in scientific advancement.